Cas no 2649057-64-5 (3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride)

• Product Name: 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride
• CAS No: 2649057-64-5
• MF: C₈H₁₆ClN₃
• MW: 189.685740470886
• CID: 5927747
• PubChem ID: 137951355
• Update Time: 2025-05-24

3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(4,5-dihydro-1H-imidazol-2-yl)-, hydrochloride (1:2)
• 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride
• EN300-1709945
• Z3210534881
• 3-(4,5-Dihydro-1H-imidazol-2-yl)piperidine;dihydrochloride
• 2649057-64-5

• Inchi： 1S/C8H15N3.ClH/c1-2-7(6-9-3-1)8-10-4-5-11-8;/h7,9H,1-6H2,(H,10,11);1H
• InChI Key： KFOBGWVVLJLLHH-UHFFFAOYSA-N
• SMILES： C1(C2CNCCC2)=NCCN1.Cl

Computed Properties

• Exact Mass: 225.0799529g/mol
• Monoisotopic Mass: 225.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4Ų

Additional information on 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride

3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride (CAS No. 2649057-64-5): An Overview

3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride (CAS No. 2649057-64-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as DHPM dihydrochloride, is a derivative of piperidine and imidazoline, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride consists of a piperidine ring fused with a 4,5-dihydroimidazole moiety, which is further substituted with a dihydrochloride salt. This combination provides the molecule with specific physicochemical properties that are crucial for its biological activity. The piperidine ring is known for its ability to modulate receptor interactions, while the imidazoline moiety is often associated with central nervous system (CNS) activity and cardiovascular effects.

Recent research has focused on the potential of 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride as a modulator of various receptors and ion channels. Studies have shown that this compound exhibits potent activity at the I₁-imidazoline receptor, which is involved in the regulation of blood pressure and glucose metabolism. Additionally, it has been found to interact with α₂-adrenergic receptors, suggesting its potential use in treating conditions such as hypertension and diabetes.

In preclinical studies, 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride has demonstrated promising results in animal models. For instance, it has been shown to reduce blood pressure in hypertensive rats and improve glucose tolerance in diabetic mice. These findings highlight the compound's potential as a lead molecule for the development of novel therapeutic agents targeting cardiovascular and metabolic disorders.

The pharmacokinetic properties of 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical evaluation. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier (BBB) are additional advantages that contribute to its therapeutic potential.

In terms of safety and toxicity, preliminary studies have indicated that 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride is well-tolerated at therapeutic doses. However, further investigations are necessary to fully assess its long-term safety and potential side effects. Ongoing clinical trials are currently evaluating the compound's efficacy and safety in human subjects.

The synthesis of 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 2-chloroethylamine hydrochloride with 1-piperidinecarboxaldehyde followed by cyclization and subsequent salt formation. Advanced synthetic methods and catalysts have been developed to improve the efficiency and scalability of this process.

In conclusion, 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine dihydrochloride (CAS No. 2649057-64-5) represents a promising compound with significant potential in the treatment of cardiovascular and metabolic disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.